Cas no 302557-33-1 (Benzyl (2-(piperazin-1-yl)ethyl)carbamate)

• Product Name: Benzyl (2-(piperazin-1-yl)ethyl)carbamate
• CAS No: 302557-33-1
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 299246
• PubChem ID: 1515167
• Update Time: 2025-04-19

Benzyl (2-(piperazin-1-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (2-(piperazin-1-yl)ethyl)carbamate
• (2-Piperazin-1-yl-ethyl)carbamic acid benzyl ester
• 1-(2-CBZ-AMINOETHYL)PIPERAZINE
• benzyl N-(2-piperazin-1-ylethyl)carbamate
• Carbamic acid,[2-(1-piperazinyl)ethyl]-, phenylmethyl ester (9CI)
• benzyl 2-(piperazin-1-yl)ethylcarbamate
• AKOS015911428
• Benzyl(2-(piperazin-1-yl)ethyl)carbamate
• DTXSID20363907
• CMA55733
• FT-0604307
• (2-PIPERAZIN-1-YL-ETHYL)CARBAMICACIDBENZYLESTER
• benzyl N-[2-(piperazin-1-yl)ethyl]carbamate
• 302557-33-1
• A1-77651
• Carbamic acid, [2-(1-piperazinyl)ethyl]-, phenylmethyl ester (9CI)
• DB-068256

• Inchi： 1S/C14H21N3O2/c18-14(19-12-13-4-2-1-3-5-13)16-8-11-17-9-6-15-7-10-17/h1-5,15H,6-12H2,(H,16,18)
• InChI Key： OKRYYGAWFUIEFP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCN1CCNCC1)=O

Computed Properties

• Exact Mass: 263.16300
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (37 g/l) (25 º C),
• PSA: 53.60000
• LogP: 1.47560

Benzyl (2-(piperazin-1-yl)ethyl)carbamate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls